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Introduction

PNU-142300 is a primary and inactive metabolite of the oxazolidinone antibiotic, Linezolid.[1][2]
[3] Linezolid is a crucial therapeutic agent against gram-positive bacteria, including methicillin-
resistant Staphylococcus aureus (MRSA).[4] The metabolism of Linezolid primarily occurs via
the oxidation of its morpholine ring, leading to the formation of two main inactive metabolites:
PNU-142300 (an aminoethoxyacetic acid derivative) and PNU-142586 (a hydroxyethyl glycine
derivative).[4][5][6] In patients with renal impairment, accumulation of these metabolites has
been observed, which may be associated with adverse effects such as myelosuppression.[5][7]
Therefore, robust and reliable analytical methods for the quantification of PNU-142300 in
biological matrices are essential for pharmacokinetic/pharmacodynamic (PK/PD) studies and
therapeutic drug monitoring to ensure patient safety and optimize treatment strategies.[4][8]

This document provides detailed application notes and protocols for the analysis of PNU-
142300 in human plasma and serum using High-Performance Liquid Chromatography with
Ultraviolet detection (HPLC-UV) and Ultra-Performance Liquid Chromatography-Tandem Mass
Spectrometry (UPLC-MS/MS).

Metabolic Pathway of Linezolid to PNU-142300

The metabolic conversion of Linezolid to its inactive metabolite PNU-142300 involves the
oxidation of the morpholine ring. This biotransformation is a key pathway in the clearance of
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Caption: Metabolic conversion of Linezolid to its primary metabolites.

Analytical Methods for PNU-142300 Quantification

Two primary methods for the quantification of PNU-142300 in biological matrices are
presented: HPLC-UV for its simplicity and accessibility, and UPLC-MS/MS for its superior
sensitivity and specificity.

High-Performance Liquid Chromatography with
Ultraviolet Detection (HPLC-UV)

This method is suitable for the simultaneous determination of Linezolid and its metabolites in
human plasma.

Experimental Protocol
e Sample Preparation (Protein Precipitation):

o To a 100 pL aliquot of human plasma, add a suitable internal standard (e.g.,
chloramphenicol or p-toluic acid).[4][9]
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[e]

Vortex the mixture for 1 minute.

o

[¢]

Centrifuge at 10,000 rpm for 10 minutes.

[¢]

Collect the supernatant for analysis.

o Chromatographic Conditions:

[e]

Add 200 pL of acidified acetonitrile to precipitate plasma proteins.[9]

HPLC System: A standard HPLC system equipped with a UV detector.

o Column: Diamonsil C18 (4.6 mm x 250 mm, 5 um) or equivalent.[9]

o Mobile Phase: A bisolvent mobile phase consisting of:

» Solvent A: Acetonitrile.[9]

» Solvent B: 0.1 M Citric acid - 0.2 M Sodium hydrogen phosphate buffer (pH 3.0).[9]

o Flow Rate: 0.5 mL/min.[9]

o Column Temperature: 30 °C.[9]

o Detection Wavelength: 254 nm.[4][9]

o Injection Volume: 20 pL.[9]

Quantitative Data Summary (HPLC-UV)

Parameter PNU-142300 Reference
Linear Range 0.5 - 20 pg/mL 9]
Correlation Coefficient (r) > 0.999 [9]
Lower Limit of Quantitation
0.5 pg/mL [9]
(LLOQ)
Detection Limit 0.2 pg/mL [9]
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Ultra-Performance Liquid Chromatography-Tandem
Mass Spectrometry (UPLC-MS/MS)

This method offers higher sensitivity and is ideal for studies requiring lower detection limits.
Experimental Protocol

o Sample Preparation (Protein Precipitation):

o

To a 50 pL aliquot of human serum, add a suitable internal standard (e.g., tedizolid).[10]
[11]

o Add 150 pL of acetonitrile to precipitate proteins.
o Vortex for 1 minute.
o Centrifuge at 12,000 rpm for 10 minutes.

o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream
of nitrogen.

o Reconstitute the residue in 100 pL of the mobile phase.

e UPLC-MS/MS Conditions:

o

UPLC System: Waters ACQUITY UPLC I-Class system or equivalent.[10]

[¢]

Column: Waters X-bridge C18 (150 x 4.6 mm, 3.5 um) or ACQUITY UPLC HSS T3.[4][12]

Mobile Phase:

[e]

= Solvent A: Water with 0.1% formic acid.[12]

= Solvent B: Acetonitrile with 0.1% formic acid.[12]

[¢]

Flow Rate: 0.6 mL/min.[12]

[¢]

Column Temperature: 40 °C.[10]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8173121/
https://pubmed.ncbi.nlm.nih.gov/34093181/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8173121/
https://www.jstage.jst.go.jp/article/cpb/67/5/67_c18-00840/_html/-char/ja
https://www.researchgate.net/publication/332795720_Measurement_of_Linezolid_and_Its_Metabolites_PNU-142300_and_PNU-142586_in_Human_Plasma_Using_Ultra-Performance_Liquid_Chromatography_Method
https://www.researchgate.net/publication/332795720_Measurement_of_Linezolid_and_Its_Metabolites_PNU-142300_and_PNU-142586_in_Human_Plasma_Using_Ultra-Performance_Liquid_Chromatography_Method
https://www.researchgate.net/publication/332795720_Measurement_of_Linezolid_and_Its_Metabolites_PNU-142300_and_PNU-142586_in_Human_Plasma_Using_Ultra-Performance_Liquid_Chromatography_Method
https://www.researchgate.net/publication/332795720_Measurement_of_Linezolid_and_Its_Metabolites_PNU-142300_and_PNU-142586_in_Human_Plasma_Using_Ultra-Performance_Liquid_Chromatography_Method
https://pmc.ncbi.nlm.nih.gov/articles/PMC8173121/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENCHE e iy i

o Autosampler Temperature: 10 °C.[10]

o Mass Spectrometer: Xevo TQ-S triple quadrupole tandem mass spectrometer or

equivalent.[10]
o lonization Mode: Positive electrospray ionization (ESI+).[12]
o Detection Mode: Multiple Reaction Monitoring (MRM).[10][11]

Mass Spectrometry Parameters (MRM Transitions)

Analyte Precursor lon (m/z) Product lon (m/z) Reference
PNU-142300 369.96 327.98 [10][11][12]
Linezolid 338.01 296.03 [10][11][12]
Tedizolid (IS) 370.98 342.99 [10][11][12]

Quantitative Data Summary (UPLC-MS/MS)

Parameter PNU-142300 Reference
Linear Range 0.05 - 100 pg/mL [10][11][22]
Intra-day Precision (%RSD) <14.2% [10][11][12]
Inter-day Precision (%RSD) <14.2% [10][11][12]
Accuracy -9.7% to 12.8% [10][11][12]

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the analysis of PNU-142300 in

biological samples.
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General Workflow for PNU-142300 Analysis
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Caption: Step-by-step analytical workflow for PNU-142300.
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Stability

PNU-142300 has been shown to be stable in plasma through three freeze-thaw cycles and for
up to 30 days when stored frozen.[4][8] Extracted samples are stable in the autosampler for at
least 48 hours at 4°C.[4][8]

Conclusion

The presented HPLC-UV and UPLC-MS/MS methods are robust, and reproducible for the
quantification of PNU-142300 in human plasma and serum. The choice of method will depend
on the specific requirements of the study, with UPLC-MS/MS being the preferred method for
high-sensitivity applications. These protocols provide a solid foundation for researchers and
scientists involved in the development and clinical monitoring of Linezolid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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